Cas no 24610-19-3 (1,8-Octanediol Diglycidyl Ether)

• Product Name: 1,8-Octanediol Diglycidyl Ether
• CAS No: 24610-19-3
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 1417794
• PubChem ID: 20492931
• Update Time: 2025-06-10

1,8-Octanediol Diglycidyl Ether Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2,2'-[1,8-octanediylbis(oxymethylene)]bis-
• 2-[8-(oxiran-2-ylmethoxy)octoxymethyl]oxirane
• DTXSID00608045
• 2,2'-[Octane-1,8-diylbis(oxymethylene)]bis(oxirane)
• 1,8-octanediol diglycidyl ether
• 1,8-Bis(glycidyloxy)octane
• 24610-19-3
• SCHEMBL262589
• 1,8-Bis(oxiran-2-ylmethoxy)octane
• 1,8-Octanediol Diglycidyl Ether

• Inchi： 1S/C14H26O4/c1(3-5-7-15-9-13-11-17-13)2-4-6-8-16-10-14-12-18-14/h13-14H,1-12H2
• InChI Key： BCKFVXHJSVKKBD-UHFFFAOYSA-N
• SMILES： O1CC1COCCCCCCCCOCC1CO1

Computed Properties

• Exact Mass: 258.18318
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• PSA: 43.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 1,8-Octanediol Diglycidyl Ether

Introduction to 1,8-Octanediol Diglycidyl Ether (CAS No: 24610-19-3)

1,8-Octanediol Diglycidyl Ether, with the chemical formula C₁₆H₂₈O₄ and CAS number 24610-19-3, is a versatile epoxy resin monomer widely utilized in the chemical and pharmaceutical industries. This compound belongs to the class of diglycidyl ethers, known for its bifunctional epoxy groups that make it an excellent crosslinking agent in polymer chemistry. Its unique structural properties, characterized by a long aliphatic chain and two reactive epoxy groups, contribute to its broad applicability in various industrial and research applications.

The primary significance of 1,8-Octanediol Diglycidyl Ether lies in its role as a key intermediate in the synthesis of high-performance polymers. These polymers exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for demanding environments. In recent years, advancements in polymer science have highlighted the compound's potential in developing advanced materials for aerospace, automotive, and electronics industries.

One of the most notable applications of 1,8-Octanediol Diglycidyl Ether is in the formulation of epoxy resins. These resins are widely used as coatings, adhesives, and composites due to their excellent bonding capabilities and durability. The long octane chain in its structure provides flexibility and improves the compatibility of the resins with other polymers, enhancing overall material performance.

Recent research has also explored the use of 1,8-Octanediol Diglycidyl Ether in biomedical applications. Its biocompatibility and ability to form stable hydrogels make it a promising candidate for drug delivery systems and tissue engineering. Studies have demonstrated its potential in creating controlled-release formulations that can enhance therapeutic efficacy while minimizing side effects.

The compound's reactivity is another critical aspect that contributes to its widespread use. The epoxy groups can undergo various chemical reactions, including curing with amines, acids, or anhydrides. This versatility allows for the customization of polymer properties based on specific application requirements. For instance, incorporating 1,8-Octanediol Diglycidyl Ether into hydrogels has shown promise in developing wound dressings that promote healing while resisting microbial contamination.

In addition to its industrial applications, 1,8-Octanediol Diglycidyl Ether has found utility in environmental remediation efforts. Its ability to bind with heavy metals and organic pollutants makes it an effective component in wastewater treatment systems. Researchers are exploring its potential in developing novel sorbents that can efficiently remove contaminants from water sources.

The synthesis of 1,8-Octanediol Diglycidyl Ether typically involves the reaction of 1,8-octanediol with epichlorohydrin under controlled conditions. This process requires precise temperature control and catalyst selection to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of this synthesis route, making it more sustainable and cost-effective.

The compound's stability under various environmental conditions is another key factor contributing to its popularity. Unlike some other epoxy resins that degrade under UV light or high temperatures, 1,8-Octanediol Diglyucidyl Ether maintains its integrity over prolonged periods. This property makes it particularly suitable for outdoor applications such as automotive coatings and architectural finishes.

From a regulatory perspective, 1,8-Octanediol Diglycidyl Ether is classified as a non-hazardous material under standard safety guidelines. However, proper handling procedures must be followed to prevent skin irritation or inhalation of dust particles during handling or processing. Safety data sheets (SDS) provide detailed information on storage conditions and emergency measures in case of accidental exposure.

The future prospects of 1,8-Octanediol Diglyucidyl Ether are promising as research continues to uncover new applications and improve existing formulations. Innovations in polymer chemistry are expected to expand its utility further into emerging fields such as nanotechnology and renewable energy storage devices.

In conclusion,1 ,8 - Octanediol Diglyucidyl Ether (CAS No: 24610 - 19 - 3) stands out as a multifunctional compound with significant contributions across multiple industries . Its unique chemical properties , coupled with ongoing research advancements , ensure its continued relevance in both industrial-scale manufacturing processes , as well as cutting-edge scientific explorations . As we delve deeper into understanding its potential , we can anticipate even more innovative uses that will further solidify its position as a cornerstone material in modern chemistry . p>